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Compound of Interest

Compound Name: 4-(Methylamino)nicotinic acid
CAS No.: 1075-09-8
Cat. No.: B12989552
Get Quote
. J

Core Scaffold: 4-(Methylamino)pyridine-3-carboxylic acid Primary Application: Precursor for
Bicyclic Kinase Inhibitors (p38 MAPK, EGFR) and Gyrase Inhibitors (Naphthyridines).
Comparative Standard: Quinazoline-based Inhibitors (e.g., Erlotinib) and Fluoroquinolones.

Executive Summary: The Scaffold Advantage

In medicinal chemistry, 4-(methylamino)nicotinic acid (often utilized as its 6-chloro ethyl ester
derivative) serves as a critical "ortho-amino ester" synthon. Unlike simple aniline derivatives,
this scaffold possesses a pyridine nitrogen that fundamentally alters physicochemical
properties (logP, solubility) and binding modes compared to carbocyclic analogs (like anthranilic
acid).

Key Differentiator: The ability to cyclize into pyridopyrimidines or 1,6-naphthyridines allows this
scaffold to mimic the adenine ring of ATP, making it a "Master Key" for ATP-binding pockets in
kinases and bacterial topoisomerases.

Comparative Performance Matrix
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Structural Activity Relationship (SAR) Analysis

The biological activity of this scaffold is dictated by four critical zones. The following Graphviz

diagram visualizes the SAR logic, highlighting the "Warhead" (cyclization potential) and the

"Diversity Handle" (C6).

SAR Logic Map
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Figure 1. SAR Map of 4-(Methylamino)nicotinic acid. The C3/C4 axis drives core formation,
while C6 drives target selectivity.

Deep Dive: Substituent Effects
e The C4-Amino Group (Methyl vs. H vs. Aryl):

o Methyl (Optimal): The N-methyl group introduces a steric clash that forces the substituent
slightly out of plane, often improving fit in the hydrophobic pocket of kinases like p38
MAPK. It also prevents metabolic N-dealkylation compared to larger alkyls.
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o Unsubstituted (NH2): Often leads to lower solubility and higher crystal lattice energy,
reducing bioavailability.

o Aryl: Direct N-arylation at C4 is rare due to steric hindrance; the methylamino group is
usually preserved as the linker or part of the cyclized core.

e The C6 Position (The "Diversity Handle"):
o Chlorine (Precursor): The 6-chloro derivative is the standard starting material.

o Aryl/Heteroaryl Substitution: Replacing Cl with morpholine, phenyl, or imidazole via
nucleophilic aromatic substitution (SnAr) or Suzuki coupling dramatically shifts selectivity.

» Example:p38 Kinase Inhibitors often feature a 2,4-difluorophenyl group at this position
(post-cyclization) to fill the hydrophobic specificity pocket.

e The Pyridine Nitrogen (N1):

o Acts as an intracyclic hydrogen bond acceptor. In pyridopyrimidines, this nitrogen mimics
N1 of adenine, forming a critical water-mediated H-bond in the ATP binding site.

Experimental Protocols

To validate the SAR of these derivatives, precise synthesis and biological assay protocols are
required.

Protocol A: Regioselective Synthesis of the Scaffold

Objective: Synthesize Ethyl 6-chloro-4-(methylamino)nicotinate from 4,6-dichloronicotinic acid
ethyl ester with high regioselectivity.

Principle: The C4 position is more electrophilic than C6 due to the ortho-effect of the electron-
withdrawing ester group, enabling selective SnAr.

» Reagents: Ethyl 4,6-dichloronicotinate (1.0 eq), Methylamine (2.0 M in THF, 1.1 eq),
Triethylamine (1.5 eq), Acetonitrile (Solvent).

e Procedure:
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o Dissolve Ethyl 4,6-dichloronicotinate in dry acetonitrile at 0°C.
o Add Triethylamine followed by dropwise addition of Methylamine solution.

o Stir at 0°C for 2 hours, then warm to Room Temperature (RT) for 4 hours. Critical: Do not
heat initially to avoid bis-substitution.

o Validation: Monitor via TLC (Hexane:EtOAc 4:1). The C4-substituted product is typically
more polar than the starting material but less polar than the C6-isomer.

o Workup: Evaporate solvent, redissolve in EtOAc, wash with water and brine. Recrystallize
from Ethanol.

* Yield Target: >85% regioselectivity for the 4-methylamino isomer.

Protocol B: p38 MAPK Inhibition Assay (FRET-based)

Objective: Determine IC50 of cyclized derivatives (pyridopyrimidines).
e System: LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher).

e Reagents: Recombinant p38 MAPK (alpha), Alexa Fluor™ 647 tracer, Europium-labeled anti-
tag antibody.

o Workflow:

o Prepare 3x serial dilutions of the test compound (4-(methylamino)nicotinic acid
derivative) in DMSO.

o Add 5 pL compound + 5 pL Kinase/Antibody mixture + 5 pL Tracer to a 384-well plate.
o Incubate for 60 minutes at RT in the dark.
o Read: Measure TR-FRET signal (Excitation 340 nm, Emission 665 nm/615 nm).

o Data Analysis: Plot Emission Ratio (665/615) vs. log[Compound]. Fit to a sigmoidal dose-
response curve to calculate IC50.

o Control: SB203580 (Standard p38 inhibitor, IC50 ~50 nM).
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Synthesis Workflow Visualization

The following diagram illustrates the conversion of the raw scaffold into a bioactive kinase
inhibitor.
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Figure 2: Synthetic pathway from precursor to active pharmaceutical ingredient (API).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12989552?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12989552?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

